Cas no 156620-46-1 (amythiamicin D)

amythiamicin D structure
amythiamicin D structure
Product Name:amythiamicin D
CAS No:156620-46-1
MF:C43H42N12O7S6
MW:1031.25977945328
CID:904295
PubChem ID:198793
Update Time:2025-04-19

amythiamicin D Chemical and Physical Properties

Names and Identifiers

    • amythiamicin D
    • 4-Thiazolecarboxylic acid, 2-(10,11,17,18,23,24,25,26,27,28-decahydro-14-methyl-11-(2-(methylamino)-2-oxoethyl)-18,28-bis(1-methylethyl)-9,16,23,26-tetraoxo-9H,16H-8,5:15,12:22,19:32,29:36,33-pentanitrilo-5H,29H,33H-pyrido(3,2-a1)(1,11,18,25,31,4,7,14,21)pentathiatetraazacyclotetratriacontin-2-yl)-, methyl ester
    • methyl 2-{21-methyl-18-[2-(methylamino)-2-oxoethyl]-16,23,30,33-tetraoxo-25,35-di(propan-2-yl)-3,13,20,27,37-
    • methyl 2-[21-methyl-18-[2-(methylamino)-2-oxoethyl]-16,23,30,33-tetraoxo-25,35-di(propan-2-yl)-3,13,20,27,37-pentathia-7,17,24,31,34,39,40,41,42,43-decazaheptacyclo[34.2.1.12,5.112,15.119,22.126,29.06,11]tritetraconta-1(38),2(43),4,6(11),7,9,12(42),14,19(41),21,26(40),28,36(39)-tridecaen-8-yl]-1,3-thiazole-4-carboxylate
    • CHEBI:214516
    • 156620-46-1
    • Inchi: 1S/C43H42N12O7S6/c1-17(2)30-41-51-26(15-67-41)39-48-23(12-64-39)33-20(8-9-21(46-33)38-52-27(16-65-38)43(61)62-7)37-49-25(14-63-37)35(59)47-22(10-28(56)44-6)40-55-32(19(5)68-40)36(60)54-31(18(3)4)42-50-24(13-66-42)34(58)45-11-29(57)53-30/h8-9,12-18,22,30-31H,10-11H2,1-7H3,(H,44,56)(H,45,58)(H,47,59)(H,53,57)(H,54,60)
    • InChI Key: CEKXFMGPQFBJOI-UHFFFAOYSA-N
    • SMILES: S1C=C2C(NCC(NC(C3=NC(C4=NC(=CS4)C4C(=CC=C(C5=NC(C(=O)OC)=CS5)N=4)C4=NC(=CS4)C(NC(CC(NC)=O)C4=NC(=C(C)S4)C(NC(C1=N2)C(C)C)=O)=O)=CS3)C(C)C)=O)=O

Computed Properties

  • Exact Mass: 1030.162366
  • Monoisotopic Mass: 1030.162366
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 68
  • Rotatable Bond Count: 7
  • Complexity: 1850
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 432
  • XLogP3: 5.2

Experimental Properties

  • Density: 1.378
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.617
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